Cas no 13880-36-9 (1,2-Hexadecanediamine)

• Product Name: 1,2-Hexadecanediamine
• CAS No: 13880-36-9
• MF: C₁₆H₃₆N₂
• MW: 256.47044467926
• CID: 1255122
• PubChem ID: 3469701
• Update Time: 2025-04-20

1,2-Hexadecanediamine Chemical and Physical Properties

Names and Identifiers

• 1,2-Hexadecanediamine
• hexadecane-1,2-diamine
• CHEMBL473249
• hexadecane-1,2-diamine dihydrochloride
• DTXSID60392776
• 13880-36-9
• AKOS024331294
• SCHEMBL448507
• CHEMBL39594
• BDBM50274151

• Inchi： 1S/C16H36N2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16(18)15-17/h16H,2-15,17-18H2,1H3
• InChI Key： PWJWNZBLKWYLPP-UHFFFAOYSA-N
• SMILES： NC(CN)CCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 256.28808
• Monoisotopic Mass: 256.288
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 14
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.04